NICKELSUBARSENIDE
Description
Nickel Subarsenide is a nickel-arsenic intermetallic compound, often identified in industrial by-products derived from nickel refining and processing. While its exact stoichiometry may vary, it is typically associated with nickel arsenide systems (e.g., NiAs or Ni₃As₂) and is notable for its role in metallurgical and catalytic applications . The compound is frequently encountered in residual solutions from hydrometallurgical processes, where it coexists with other nickel-based compounds such as nickel oxalate and nickel sulfides . Its chemical stability and resistance to oxidative environments make it a subject of interest in materials science, particularly in corrosion-resistant alloy development .
Properties
CAS No. |
12256-33-6 |
|---|---|
Molecular Formula |
C11H20O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Nickel Subarsenide’s variable stoichiometry allows tunability in electronic properties, distinguishing it from the fixed-ratio NiAs .
- Unlike NiO, which exhibits ionic bonding, Nickel Subarsenide retains metallic character due to covalent Ni-As interactions .
Industrial and Environmental Behavior
*REL: Reference Exposure Level (8-hour average).
Key Observations :
- Nickel Subarsenide demonstrates superior thermal stability compared to NiS but lower than NiO, which is refractory .
- Its environmental toxicity profile aligns closely with NiO, necessitating stringent handling protocols in industrial settings .
Data Tables
Table 1: Comparative Chemical Properties of Nickel Compounds
| Property | Nickel Subarsenide | Nickel Arsenide | Nickel Sulfide | Nickel Oxide |
|---|---|---|---|---|
| Density (g/cm³) | 7.8–8.2 | 7.9 | 5.3 | 6.7 |
| Electrical Conductivity | Metallic | Semiconducting | Semiconducting | Insulating |
| Melting Point (°C) | 950–1100 | 968 | 797 | 1955 |
Data synthesized from industrial and academic sources .
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